Cas no 2103538-90-3 (methyl 2-amino-2-2-(1H-pyrazol-1-yl)phenylacetate)

• Product Name: methyl 2-amino-2-2-(1H-pyrazol-1-yl)phenylacetate
• CAS No: 2103538-90-3
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6594752
• PubChem ID: 165628159
• Update Time: 2025-05-20

methyl 2-amino-2-2-(1H-pyrazol-1-yl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-2-(1H-pyrazol-1-yl)phenylacetate
• 2103538-90-3
• methyl 2-amino-2-[2-(1H-pyrazol-1-yl)phenyl]acetate
• EN300-1769134

• Inchi： 1S/C12H13N3O2/c1-17-12(16)11(13)9-5-2-3-6-10(9)15-8-4-7-14-15/h2-8,11H,13H2,1H3
• InChI Key： DXXNBACYKHJOON-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CC=CC=1N1C=CC=N1)N)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-2-2-(1H-pyrazol-1-yl)phenylacetate

Methyl 2-Amino-2-(1H-Pyrazol-1-yl)phenylacetate: A Promising Compound in Medicinal Chemistry

Methyl 2-amino-2-(1H-pyrazol-1-yl)phenylacetate (CAS No. 2103538-90-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its methyl ester group, amino functionality, and pyrazole ring, exhibits a diverse range of biological activities that make it a valuable candidate for further research and development.

The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a common motif in many biologically active molecules. It is known for its ability to modulate various biological processes, including enzyme inhibition, receptor binding, and signaling pathways. In the context of methyl 2-amino-2-(1H-pyrazol-1-yl)phenylacetate, the pyrazole ring contributes to the compound's stability and enhances its interaction with biological targets.

The amino group in methyl 2-amino-2-(1H-pyrazol-1-yl)phenylacetate is another critical functional group that imparts significant biological activity. Amino groups are often involved in hydrogen bonding and can form salt bridges with negatively charged residues in proteins, thereby enhancing the compound's binding affinity and selectivity. This feature makes the compound particularly interesting for applications in drug discovery and development.

The methyl ester group in methyl 2-amino-2-(1H-pyrazol-1-yl)phenylacetate adds an additional layer of complexity to the molecule. Esters are known for their hydrolytic stability and can be metabolized to carboxylic acids in vivo, which can influence the pharmacokinetic properties of the compound. The presence of this group may also affect the solubility and permeability of the molecule, making it suitable for various delivery methods.

Recent studies have explored the potential therapeutic applications of methyl 2-amino-2-(1H-pyrazol-1-yl)phenylacetate. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that methyl 2-amino-2-(1H-pyrazol-1-yl)phenylacetate effectively reduced enzyme activity without causing significant cytotoxicity, suggesting its potential as a lead compound for further drug development.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a common feature of many diseases, including arthritis, cardiovascular diseases, and cancer. Preliminary studies have shown that methyl 2-amino-2-(1H-pyrazol-1-yl)phenylacetate can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines and mediators. This property makes it a promising candidate for developing new anti-inflammatory drugs with fewer side effects compared to existing treatments.

The structural versatility of methyl 2-amino-2-(1H-pyrazol-1-yl)phenylacetate also allows for easy modification through synthetic chemistry techniques. Researchers can introduce various substituents to optimize the compound's pharmacological properties, such as improving its potency, selectivity, and bioavailability. This flexibility is crucial for advancing the compound from early-stage research to clinical trials.

In addition to its therapeutic potential, methyl 2-amino-2-(1H-pyrazol-1-yl)phenylacetate has been studied for its use as a chemical probe in basic research. Chemical probes are small molecules that can be used to investigate biological processes and validate therapeutic targets. The unique combination of functional groups in this compound makes it an excellent tool for exploring enzyme mechanisms and signaling pathways in cellular models.

The safety profile of methyl 2-amino-2-(1H-pyrazol-1-yl)phenylacetate has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further clinical evaluation.

In conclusion, methyl 2-amino-2-(1H-pyrazol-1-yl)phenylacetate (CAS No. 2103538-90-3) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in this exciting field.